N-bis(3-methoxyphenoxy)phosphorylaniline

• Molecular Formula: C20H20NO5P
• Molecular Weight: 385.3 g/mol
• IUPAC Name: N-bis(3-methoxyphenoxy)phosphorylaniline
• InChI: InChI=1S/C20H20NO5P/c1-23-17-10-6-12-19(14-17)25-27(22,21-16-8-4-3-5-9-16)26-20-13-7-11-18(15-20)24-2/h3-15H,1-2H3,(H,21,22)
• InChI Key: QGSISOQHGKBIQO-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC=C1)OP(=O)(NC2=CC=CC=C2)OC3=CC=CC(=C3)OC
• solubility: 0.8 [ug/mL]

Description

N-bis(3-methoxyphenoxy)phosphorylaniline (BMPPA) is a chemical compound that belongs to the class of anilines. It is a white crystalline solid that is soluble in organic solvents. BMPPA is used in scientific research for its unique properties and potential applications in various fields. In

Mechanism of Action

The mechanism of action of N-bis(3-methoxyphenoxy)phosphorylaniline is not fully understood. However, it is believed that N-bis(3-methoxyphenoxy)phosphorylaniline interacts with biological molecules such as proteins and nucleic acids through electrostatic and hydrophobic interactions. N-bis(3-methoxyphenoxy)phosphorylaniline has also been shown to inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase.
Biochemical and Physiological Effects:
N-bis(3-methoxyphenoxy)phosphorylaniline has been shown to have several biochemical and physiological effects. In vitro studies have shown that N-bis(3-methoxyphenoxy)phosphorylaniline can inhibit the growth of cancer cells and induce apoptosis. N-bis(3-methoxyphenoxy)phosphorylaniline has also been shown to have antioxidant properties and can scavenge free radicals. In vivo studies have shown that N-bis(3-methoxyphenoxy)phosphorylaniline can reduce inflammation and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

N-bis(3-methoxyphenoxy)phosphorylaniline has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. N-bis(3-methoxyphenoxy)phosphorylaniline is also soluble in organic solvents, which makes it suitable for use in various experimental setups. However, N-bis(3-methoxyphenoxy)phosphorylaniline has some limitations as well. It can be toxic to cells at high concentrations, which limits its use in certain experiments. N-bis(3-methoxyphenoxy)phosphorylaniline is also relatively expensive compared to other chemicals, which can be a limiting factor for researchers with limited budgets.

Future Directions

There are several future directions for N-bis(3-methoxyphenoxy)phosphorylaniline research. One potential direction is the development of N-bis(3-methoxyphenoxy)phosphorylaniline-based drug delivery systems for targeted drug delivery. Another direction is the use of N-bis(3-methoxyphenoxy)phosphorylaniline as a biosensor for the detection of biological molecules such as proteins and nucleic acids. N-bis(3-methoxyphenoxy)phosphorylaniline can also be further studied for its potential as an anticancer agent and as a neuroprotective agent. Finally, the synthesis of N-bis(3-methoxyphenoxy)phosphorylaniline analogs with improved properties can be explored for potential applications in various fields.

Synthesis Methods

The synthesis of N-bis(3-methoxyphenoxy)phosphorylaniline involves the reaction of 3-methoxyphenol with phosphorus oxychloride to form 3-methoxyphenyl phosphorodichloridate. This intermediate is then reacted with aniline to produce N-bis(3-methoxyphenoxy)phosphorylaniline. The reaction is carried out under anhydrous conditions and requires the use of a catalyst such as triethylamine. The yield of N-bis(3-methoxyphenoxy)phosphorylaniline can be improved by optimizing the reaction conditions such as temperature, reaction time, and reactant ratios.

Scientific Research Applications

N-bis(3-methoxyphenoxy)phosphorylaniline has been extensively studied for its potential applications in various fields such as organic electronics, catalysis, and biomedicine. In organic electronics, N-bis(3-methoxyphenoxy)phosphorylaniline has been used as a hole-transporting material in organic light-emitting diodes (OLEDs) due to its high thermal stability and good charge transport properties. In catalysis, N-bis(3-methoxyphenoxy)phosphorylaniline has been used as a ligand in palladium-catalyzed cross-coupling reactions due to its ability to stabilize the palladium catalyst and improve the reaction efficiency. In biomedicine, N-bis(3-methoxyphenoxy)phosphorylaniline has been studied for its potential as a drug delivery system and as an anticancer agent.